Cas no 898763-44-5 ((3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898763-44-5
• MF: C₁₈H₁₅ClFNO
• MW: 315.769207239151
• MDL: MFCD03842886
• CID: 1946412
• PubChem ID: 24725546
• Update Time: 2025-05-26

(3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-FLUORO-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
• (3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• LogP
• (3-chloro-4-fluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• DTXSID90643940
• MFCD03842886
• 1-{[2-(3-chloro-4-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• 3-CHLORO-4-FLUORO-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
• (3-Chloro-4-fluorophenyl)[2-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
• AKOS016021046
• (3-Chloro-4-fluorophenyl){2-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 898763-44-5
• (3-Chloro-4-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

• MDL： MFCD03842886
• Inchi： 1S/C18H15ClFNO/c19-16-11-13(7-8-17(16)20)18(22)15-6-2-1-5-14(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2
• InChI Key： CCTUAVNYKHZUFE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=CC=CC=C1CN1CC=CC1)=O)F

Computed Properties

• Exact Mass: 315.08300
• Monoisotopic Mass: 315.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.01980

Additional information on (3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

Introduction to (3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898763-44-5)

The compound (3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone, identified by its CAS number 898763-44-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity and binding affinity, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. The incorporation of a 2,5-dihydropyrrol-1-ylmethyl group into the molecular framework of this compound introduces a unique pharmacophore that has been shown to interact with various biological targets. This structural feature is particularly intriguing as it aligns with the growing interest in designing molecules that can modulate enzyme activity and receptor binding.

One of the most compelling aspects of (3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is its potential role in addressing unmet medical needs. Current research indicates that this compound exhibits promising properties in preclinical studies, particularly in terms of its ability to inhibit certain kinases and other enzymes involved in inflammatory pathways. The chloro and fluoro substituents are known to enhance metabolic stability and binding affinity, which are critical factors for drug efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular architecture. These techniques not only ensure high yields but also minimize the formation of unwanted byproducts, which is essential for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of the pharmacological properties of (3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone. Molecular docking studies have revealed that this compound interacts with several key targets, including protein kinases and transcription factors. These interactions are believed to underpin its potential therapeutic effects, particularly in the treatment of chronic inflammatory diseases and cancer.

The compound's structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational tools and experimental data, researchers can optimize its pharmacokinetic properties, such as solubility and bioavailability. Additionally, modifications to the aromatic rings and heterocyclic moiety can be explored to enhance its selectivity and reduce potential side effects.

In conclusion, (3-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications, this compound holds great potential for improving patient outcomes across various medical conditions.